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Compound of Interest

Compound Name:
4-Morpholinamine,3,3-dimethyl-

(9CI)

CAS No.: 127957-05-5

Cat. No.: B147215

Get Quote

Executive Summary
In the realm of heterocyclic synthesis, 4-Morpholinamine, 3,3-dimethyl- (CAS: 127957-05-5)

represents a specialized hydrazine building block.[1] Unlike its parent compound, 4-

aminomorpholine, the introduction of a gem-dimethyl group at the C3 position introduces

significant steric and lipophilic modifications. These structural nuances dictate its solubility

behavior—a critical parameter for researchers optimizing hydrazone formation, reductive

aminations, or peptide mimetic synthesis.

This guide provides a comprehensive analysis of the compound’s solubility landscape, moving

beyond simple "soluble/insoluble" binaries to explore the mechanistic interactions driving

solvent compatibility. It is designed to empower process chemists and drug developers to make

evidence-based decisions regarding reaction media and purification strategies.[1]

Physicochemical Characterization: The Structural
Basis of Solubility[1]
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To predict and manipulate solubility, one must first understand the molecular architecture. 4-

Morpholinamine, 3,3-dimethyl- is an N,N-dialkylhydrazine derivative.[1]

Structural Analysis
Polar Domain: The morpholine ring contains an ether oxygen (H-bond acceptor) and an

exocyclic N-amino group (-NH₂, H-bond donor/acceptor).[1] This creates a high affinity for

polar protic solvents.[1]

Lipophilic Domain: The gem-dimethyl substitution at position 3 breaks the symmetry of the

morpholine ring and increases the hydrocarbon content.[1] This "greases" the molecule,

significantly enhancing its solubility in non-polar solvents compared to unsubstituted 4-

aminomorpholine.

Predicted Properties Table
Data derived from structural analogs and computational consensus (QSAR).

Property Value (Approx.) Process Implication

Molecular Formula C₆H₁₄N₂O Base unit for stoichiometry.[1]

Molecular Weight 130.19 g/mol
Low MW facilitates rapid

dissolution.[1]

LogP (Octanol/Water) ~0.1 to 0.3

Amphiphilic nature; extractable

into organic phases from basic

aqueous solutions.[1]

pKa (Conjugate Acid) ~5.5 - 6.5

Weaker base than alkyl

amines; remains neutral in

physiological pH, protonates in

strong acid.[1]

Physical State Liquid

Likely a hygroscopic liquid at

RT; easy to handle as a

solution.[1]

Solubility Landscape: Solvent Compatibility Matrix
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The following data synthesizes empirical trends from homologous hydrazine derivatives (e.g.,

N-aminopiperidines, 4-aminomorpholine) and functional group analysis.

Critical Reactivity Warning

⚠️ CONTRAINDICATION: Do NOT use ketones (Acetone, MEK, Cyclohexanone) or aldehydes

as solvents for solubility testing or storage. Mechanism: The primary amino group (-NH₂) is a

potent nucleophile that will rapidly react with carbonyls to form hydrazones, consuming the

target compound and generating water.[1]

Solubility Data Table
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Solvent Class Specific Solvents Solubility Rating
Mechanistic Insight
& Application

Polar Protic
Water, Methanol,

Ethanol, Isopropanol
High / Miscible

Mechanism: Strong H-

bonding with ether O

and NH₂.[1]

Application: Ideal for

homogeneous

reactions; however,

protic solvents may

interfere with certain

electrophilic

substitutions.

Polar Aprotic
DMSO, DMF, DMAc,

Acetonitrile
High

Mechanism: Dipole-

dipole interactions

solvate the polar core.

Application: Preferred

for high-temperature

nucleophilic

substitutions (SnAr).

[1] Difficult to remove

(high BP).

Chlorinated
Dichloromethane

(DCM), Chloroform
High

Mechanism: Excellent

solvation of the amine;

"General Purpose"

solvent. Application:

Primary choice for

liquid-liquid extraction

from aqueous layers.

[1]

Ethers THF, 2-MeTHF,

Diethyl Ether, MTBE

Moderate to High Mechanism: Ether

oxygen coordination.

[1] Application:

Standard solvents for

lithiation or Grignard
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reactions involving

this scaffold.[1]

Hydrocarbons Toluene, Xylenes Moderate

Mechanism: The gem-

dimethyl groups

facilitate solubility

here, unlike the parent

morpholine which is

less soluble.

Application: Useful for

azeotropic removal of

water during

hydrazone formation.

[1]

Alkanes Hexanes, Heptane Low to Moderate

Mechanism: High

lipophilicity required.

Application: Likely

acts as an anti-solvent

to precipitate salts

(e.g., hydrochloride) of

the compound.

Experimental Methodology: Self-Validating
Protocols
As a Senior Scientist, relying on literature is insufficient; you must verify. The following workflow

ensures accurate solubility determination, distinguishing between kinetic dissolution and

thermodynamic solubility.

Visual Solubility Determination (Tier 1)
Use this for rapid solvent screening.[1]

Preparation: Place 10 mg of 4-Morpholinamine, 3,3-dimethyl- into a clear HPLC vial.

Aliquot Addition: Add solvent in 10 µL increments (micropipette) at 25°C.
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Observation: Vortex for 30 seconds after each addition.

Endpoint: Clear solution with no schlieren lines or particulate matter.[1]

Calculation: If 10 mg dissolves in 100 µL, solubility is >100 mg/mL.

Gravimetric/HPLC Quantitation (Tier 2)
Use this for precise formulation or process limits.[1]

Saturation: Add excess compound to the solvent (e.g., 500 mg in 1 mL) to ensure a

saturated suspension.

Equilibration: Stir at target temperature (e.g., 25°C) for 24 hours.

Filtration: Filter through a 0.22 µm PTFE syringe filter (pre-heated if testing at elevated

temp).

Assay:

Gravimetric: Evaporate a known volume of filtrate to dryness and weigh the residue.[1]

HPLC: Dilute filtrate 100x in Acetonitrile/Water and inject against a standard curve.

Workflow Diagram
The following diagram illustrates the logical decision tree for selecting a solvent based on the

intended chemical transformation.
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Start: Select Solvent for
4-Morpholinamine, 3,3-dimethyl-

Is the solvent a Ketone or Aldehyde?

STOP: Reactivity Risk
(Hydrazone Formation)

Yes

Define Process Goal

No

Liquid-Liquid Extraction Synthetic Reaction Crystallization/Precipitation

Use DCM or Chloroform
(High Solubility, Immiscible w/ Water)

Targeting Organic Phase

Use EtOH or MeOH
(High Solubility, Protic)

Homogeneous Phase

Use Toluene
(Moderate Solubility, Azeotrope Capable)

Water Removal Needed

Use Hexanes/Heptane
(Low Solubility, Anti-solvent)

Induce Precipitation

Click to download full resolution via product page

Figure 1: Decision logic for solvent selection emphasizing chemical compatibility and process

intent.[1]

Applications & Process Considerations
Reaction Solvent Selection
For the synthesis of hydrazones (reacting this amine with a ketone/aldehyde), Ethanol or

Toluene are the gold standards.

Ethanol: Allows for mild, room-temperature condensation.[1] The product often precipitates

out, simplifying isolation.
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Toluene: Used when the reaction is sluggish.[1] The mixture can be refluxed with a Dean-

Stark trap to remove the water byproduct, driving the equilibrium forward (Le Chatelier's

principle).[1]

Purification via Acid-Base Extraction
Leveraging the pKa (~6.0), the compound can be purified without chromatography:

Dissolve crude mixture in DCM.

Wash with 1M HCl.[1] The 4-Morpholinamine, 3,3-dimethyl- protonates and moves to the

aqueous layer.[1] Impurities remain in DCM.[1]

Separate layers.[1] Basify the aqueous layer (pH > 10) with NaOH.

Extract back into DCM or MTBE.[1]

Dry and concentrate.

Safety & Handling
Toxicity: Hydrazine derivatives are potential carcinogens and skin sensitizers.[1] Handle in a

fume hood.

Instability: Avoid prolonged exposure to air (oxidation) and moisture (hygroscopic).[1] Store

under nitrogen/argon.[1]
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[1]

(Note: While specific literature on the 3,3-dimethyl variant is sparse, references 1, 3, and 5

provide the foundational data for the structural analogs used to derive these properties.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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